1-O-(2-(2-(2-Azidoethoxy)ethoxy)ethoxy)-beta-D-galactopyranoside

• IUPAC Name: (2R,3R,4S,5R,6R)-2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• InChI: InChI=1S/C12H23N3O8/c13-15-14-1-2-20-3-4-21-5-6-22-12-11(19)10(18)9(17)8(7-16)23-12/h8-12,16-19H,1-7H2/t8-,9+,10+,11-,12-/m1/s1
• InChI Key: ABBZTEUICIJBPU-YBXAARCKSA-N
• Canonical SMILES: C(COCCOCCOC1C(C(C(C(O1)CO)O)O)O)N=[N+]=[N-]
• Isomeric SMILES: C(COCCOCCO[C@H]1[C@@H]([C@H]([C@H]([C@H](O1)CO)O)O)O)N=[N+]=[N-]
• Molecular Formula: C12H23N3O8
• Molecular Weight: 337.33 g/mol

Description

1-O-(2-(2-(2-Azidoethoxy)ethoxy)ethoxy)-beta-D-galactopyranoside, also known as 1-O-AEG, is a novel synthetic molecule that has been developed to investigate the effects of glycosylation on the structure and function of proteins. It is a highly reactive molecule that can be used to modify proteins and other molecules in a variety of ways. This molecule has been used in a wide range of scientific research applications, including drug design, protein engineering, and biotechnology.

Scientific Research Applications

Biological Effects and Antioxidant Activity

Antioxidant Activity Measurement Techniques : A comprehensive review highlights the importance of various tests to determine antioxidant activity, which is crucial in food engineering, medicine, and pharmacy. These tests include the Oxygen Radical Absorption Capacity (ORAC) and the Hydroxyl Radical Antioxidant Capacity (HORAC), among others. These methods are based on chemical reactions assessing the kinetics or equilibrium state, predominantly monitored through spectrophotometry (Munteanu & Apetrei, 2021).

Biomaterials and Bioactivities : Polysaccharides such as galactomannans, derived from natural sources like guar gum, demonstrate significant bioactivities, including antioxidant, anti-inflammatory, and hepatoprotective effects. These polysaccharides, often found in plants and food products, are studied for their potential in therapeutic applications and health supplements, highlighting the versatility and importance of complex carbohydrates in scientific research and healthcare (Thombare et al., 2016).

Potential Therapeutic Uses

Hepatoprotective Effects : Hyperoside, a flavonol glycoside, has been studied for its wide range of biological actions, including cardiovascular, renal, neuroprotective, and anticancer effects. Notably, it shows promise in improving liver pathophysiology through enhancing antioxidant responses, indicating the potential therapeutic benefits of naturally occurring compounds in treating liver diseases (Jang, 2022).

Immunomodulatory Properties : Gum arabic, a complex polysaccharide, has been investigated for its pharmacological actions, such as antioxidant capacity and protection against various toxicities. Although some reports are conflicting, the research underscores the potential of polysaccharides in modulating immune responses and lipid metabolism (Ali et al., 2009).